Cas no 1898381-28-6 (3-(3-bromo-5-methylphenyl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(3-bromo-5-methylphenyl)-1,2-oxazole-5-carboxylic acid
• CAS No: 1898381-28-6
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• CID: 6405753
• PubChem ID: 117452912
• Update Time: 2025-05-20

3-(3-bromo-5-methylphenyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methylphenyl)-1,2-oxazole-5-carboxylic acid
• 1898381-28-6
• EN300-1917060

• Inchi： 1S/C11H8BrNO3/c1-6-2-7(4-8(12)3-6)9-5-10(11(14)15)16-13-9/h2-5H,1H3,(H,14,15)
• InChI Key： RNVFAHJVZZWBPV-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(=C1)C1C=C(C(=O)O)ON=1

Computed Properties

• Exact Mass: 280.96876g/mol
• Monoisotopic Mass: 280.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-(3-bromo-5-methylphenyl)-1,2-oxazole-5-carboxylic acid

Professional Introduction to 3-(3-bromo-5-methylphenyl)-1,2-oxazole-5-carboxylic Acid (CAS No. 1898381-28-6)

3-(3-bromo-5-methylphenyl)-1,2-oxazole-5-carboxylic acid, with the CAS number 1898381-28-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic carboxylic acid derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a 1,2-oxazole core substituted with a 3-bromo-5-methylphenyl group, which imparts distinct reactivity and binding characteristics suitable for drug development.

The 1,2-oxazole ring is a prominent scaffold in pharmaceutical research, known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The presence of a carboxylic acid moiety at the 5-position enhances the compound's solubility and reactivity, making it a versatile intermediate in synthetic chemistry. The bromine and methyl substituents on the phenyl ring further modulate the electronic properties of the molecule, influencing its pharmacokinetic behavior and potential therapeutic effects.

In recent years, derivatives of oxazole have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 3-(3-bromo-5-methylphenyl)-1,2-oxazole-5-carboxylic acid suggests that it may exhibit similar bioactivities. Preliminary computational studies have indicated that the compound can form stable complexes with biological macromolecules, particularly proteins involved in cell signaling pathways. This binding affinity makes it a promising candidate for further exploration in drug discovery.

The synthesis of 3-(3-bromo-5-methylphenyl)-1,2-oxazole-5-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromine atom at the 3-position of the phenyl ring is typically achieved through electrophilic aromatic substitution reactions, while the methylation at the 5-position can be accomplished using alkylating agents. The formation of the oxazole ring is a critical step, often involving cyclization reactions between appropriate precursors under acidic or basic conditions.

The carboxylic acid functionality at the 5-position of the oxazole ring provides multiple avenues for further derivatization. It can be esterified to enhance lipophilicity or amidated to introduce additional biological activity. These modifications are essential for optimizing pharmacological properties such as bioavailability, metabolic stability, and target specificity. The versatility of this compound makes it a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.

Recent advances in drug design have emphasized the importance of heterocyclic compounds due to their inherent biological activity and structural diversity. The combination of a brominated phenyl group and an oxazole core in 3-(3-bromo-5-methylphenyl)-1,2-oxazole-5-carboxylic acid aligns well with current trends in pharmaceutical innovation. Researchers are exploring its potential as a scaffold for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The ability of this compound to modulate enzyme activity has been supported by initial docking studies with protein targets.

The chemical stability of 3-(3-bromo-5-methylphenyl)-1,2-oxazole-5-carboxylic acid under various storage conditions has also been evaluated. Studies indicate that the compound remains stable when stored at room temperature in inert atmospheres, making it suitable for long-term research applications. However, exposure to moisture or light may lead to degradation, necessitating proper handling and storage protocols. These findings are crucial for ensuring consistent quality and performance in both laboratory settings and potential clinical trials.

The environmental impact of synthesizing and handling this compound has not been overlooked. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce hazardous byproducts. Catalytic methods have been explored as an alternative to traditional stoichiometric approaches, offering improved efficiency and sustainability. Such innovations align with global initiatives to promote green chemistry practices in pharmaceutical manufacturing.

In conclusion, 3-(3-bromo-5-methylphenyl)-1,2-oxazole-5-carboxylic acid (CAS No. 1898381-28-6) represents a promising candidate for further research in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive molecule for drug development efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.